Cas no 2228999-64-0 (2-(but-3-yn-1-yl)-4-fluoropyridine)

2-(But-3-yn-1-yl)-4-fluoropyridine is a fluorinated pyridine derivative featuring an alkyne functional group, making it a versatile intermediate in organic synthesis and pharmaceutical research. The presence of both a fluorine atom and an alkyne moiety enhances its reactivity, enabling selective modifications such as Sonogashira couplings, click chemistry, and other cross-coupling reactions. The fluorine substituent can influence electronic properties and metabolic stability, making this compound valuable in medicinal chemistry for drug discovery. Its well-defined structure and functional group compatibility facilitate applications in the development of bioactive molecules and advanced materials. Proper handling under inert conditions is recommended due to the alkyne's potential reactivity.
2-(but-3-yn-1-yl)-4-fluoropyridine structure
2228999-64-0 structure
Product Name:2-(but-3-yn-1-yl)-4-fluoropyridine
CAS No:2228999-64-0
MF:C9H8FN
MW:149.164925575256
CID:6449589
PubChem ID:165687034
Update Time:2025-06-10

2-(but-3-yn-1-yl)-4-fluoropyridine Chemical and Physical Properties

Names and Identifiers

    • 2-(but-3-yn-1-yl)-4-fluoropyridine
    • 2228999-64-0
    • EN300-1787598
    • Inchi: 1S/C9H8FN/c1-2-3-4-9-7-8(10)5-6-11-9/h1,5-7H,3-4H2
    • InChI Key: IVJYQAVPXFUWIB-UHFFFAOYSA-N
    • SMILES: FC1C=CN=C(C=1)CCC#C

Computed Properties

  • Exact Mass: 149.064077422g/mol
  • Monoisotopic Mass: 149.064077422g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 12.9Ų

2-(but-3-yn-1-yl)-4-fluoropyridine Pricemore >>

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Additional information on 2-(but-3-yn-1-yl)-4-fluoropyridine

Comprehensive Overview of 2-(but-3-yn-1-yl)-4-fluoropyridine (CAS No. 2228999-64-0): Properties, Applications, and Innovations

2-(but-3-yn-1-yl)-4-fluoropyridine (CAS No. 2228999-64-0) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound's molecular framework combines a fluoropyridine core with a but-3-yn-1-yl side chain, offering versatile reactivity for synthetic modifications. This article delves into its physicochemical properties, synthetic routes, and emerging applications, while addressing trending topics such as green chemistry and AI-driven drug discovery.

The fluoropyridine moiety in 2-(but-3-yn-1-yl)-4-fluoropyridine is pivotal for its bioactivity, as fluorine atoms often enhance metabolic stability and binding affinity in drug candidates. Recent studies highlight its potential as a building block for kinase inhibitors and PET tracers, aligning with the growing demand for precision medicine tools. Researchers are also exploring its role in click chemistry applications, leveraging the alkyne group for modular conjugations—a technique widely adopted in bioconjugation and material science.

From a synthetic perspective, CAS No. 2228999-64-0 can be prepared via palladium-catalyzed cross-coupling reactions, a method favored for its atom efficiency and compatibility with sustainable solvents. Industry trends emphasize reducing hazardous waste, and this compound's synthesis aligns with green chemistry principles by minimizing heavy metal residues. Computational tools like AI-based retrosynthesis platforms have further optimized its production, addressing common search queries such as "cost-effective fluoropyridine synthesis" and "scalable alkyne modifications."

In agrochemicals, 2-(but-3-yn-1-yl)-4-fluoropyridine derivatives are investigated for their herbicidal and fungicidal properties. The fluorine atom's electronegativity improves compound uptake in plant systems, a feature highlighted in recent patents. This resonates with the global push for sustainable crop protection solutions, a hot topic in agricultural forums and search engine trends.

Safety and handling of CAS No. 2228999-64-0 adhere to standard laboratory protocols, with no significant regulatory restrictions reported. Its stability under ambient conditions makes it a practical choice for industrial-scale applications. As the scientific community prioritizes ESG (Environmental, Social, and Governance) compliance, this compound's low ecotoxicity profile positions it favorably for future commercialization.

In conclusion, 2-(but-3-yn-1-yl)-4-fluoropyridine exemplifies the intersection of innovation and practicality in modern chemistry. Its adaptability across pharmaceuticals, agrochemicals, and materials science ensures sustained relevance, while its synthetic accessibility meets the demand for scalable and eco-friendly methodologies. For researchers seeking cutting-edge fluorinated building blocks, this compound offers a compelling avenue for exploration.

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